Cas no 2166464-41-9 ((5S)-3-(but-3-en-2-yl)-5-(2S)-butan-2-yl-2-sulfanylideneimidazolidin-4-one)

• Product Name: (5S)-3-(but-3-en-2-yl)-5-(2S)-butan-2-yl-2-sulfanylideneimidazolidin-4-one
• CAS No: 2166464-41-9
• MF: C₁₁H₁₈N₂OS
• MW: 226.338421344757
• CID: 6178575
• PubChem ID: 165518482
• Update Time: 2025-07-25

(5S)-3-(but-3-en-2-yl)-5-(2S)-butan-2-yl-2-sulfanylideneimidazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (5S)-3-(but-3-en-2-yl)-5-(2S)-butan-2-yl-2-sulfanylideneimidazolidin-4-one
• (5S)-3-(but-3-en-2-yl)-5-[(2S)-butan-2-yl]-2-sulfanylideneimidazolidin-4-one
• 2166464-41-9
• EN300-1274534

• Inchi： 1S/C11H18N2OS/c1-5-7(3)9-10(14)13(8(4)6-2)11(15)12-9/h6-9H,2,5H2,1,3-4H3,(H,12,15)/t7-,8?,9-/m0/s1
• InChI Key： KGTQWLCOIDGEOI-SMOXQLQSSA-N
• SMILES： S=C1N[C@H](C(N1C(C=C)C)=O)[C@@H](C)CC

Computed Properties

• Exact Mass: 226.11398438g/mol
• Monoisotopic Mass: 226.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.4Ų

Additional information on (5S)-3-(but-3-en-2-yl)-5-(2S)-butan-2-yl-2-sulfanylideneimidazolidin-4-one

Introduction to (5S)-3-(but-3-en-2-yl)-5-(2S)-butan-2-yl-2-sulfanylideneimidazolidin-4-one (CAS No. 2166464-41-9)

(5S)-3-(but-3-en-2-yl)-5-(2S)-butan-2-yl-2-sulfanylideneimidazolidin-4-one is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number CAS No. 2166464-41-9, is a member of the imidazolidinone class, characterized by its unique sulfanylidene functional group. The stereochemistry of this molecule, particularly the (5S) and (2S) configurations, plays a crucial role in its biological activity and potential therapeutic applications.

The synthesis of such chiral molecules is a testament to the advancements in stereoselective organic chemistry. The presence of multiple stereocenters in (5S)-3-(but-3-en-2-yl)-5-(2S)-butan-2-yl-2-sulfanylideneimidazolidin-4-one necessitates precise control over reaction conditions to achieve high enantiomeric purity. This has been achieved through the development of innovative synthetic methodologies, including asymmetric catalysis and chiral auxiliary-assisted reactions.

Recent research has highlighted the importance of sulfanylidene-containing compounds in medicinal chemistry. These molecules often exhibit remarkable bioactivity due to their ability to interact with biological targets in a highly specific manner. The sulfanylidene group, in particular, has been shown to enhance binding affinity and selectivity, making it an attractive scaffold for drug discovery.

In the context of contemporary pharmaceutical research, (5S)-3-(but-3-en-2-yl)-5-(2S)-butan-2-yl-2-sulfanylideneimidazolidin-4-one has been investigated for its potential as an intermediate in the synthesis of novel therapeutic agents. Studies have demonstrated its utility in the development of compounds with anti-inflammatory, anticancer, and antimicrobial properties. The chiral nature of this molecule allows for the exploration of enantiomer-specific effects, which can lead to the identification of more effective and safer drugs.

The structural features of this compound also make it a valuable tool for understanding enzyme-substrate interactions. By studying how (5S)-3-(but-3-en-2-yl)-5-(2S)-butan-2-yl-2-sulfanylideneimidazolidin-4-one interacts with biological targets, researchers can gain insights into the mechanisms of action of various enzymes and receptors. This information is crucial for designing drugs that can modulate these biological processes effectively.

One of the most exciting aspects of this compound is its potential in the field of regenerative medicine. Recent studies have suggested that sulfanylidene derivatives can promote cell proliferation and differentiation, making them promising candidates for tissue engineering applications. The ability of (5S)-3-(but-3-en-2-yli...